Cas no 55-81-2 (2-(4-Methoxyphenyl)ethylamine)

• Product Name: 2-(4-Methoxyphenyl)ethylamine
• CAS No: 55-81-2
• MF: C₉H₁₃NO
• MW: 151.205622434616
• MDL: MFCD00008192
• CID: 33605
• PubChem ID: 4657
• Update Time: 2025-10-28

2-(4-Methoxyphenyl)ethylamine Chemical and Physical Properties

Names and Identifiers

• 2-(4-Methoxyphenyl)ethylamine
• 4-Methoxyphenethylamine
• 4-Methoxy Phenyl Amine
• 2-(4-methoxyphenyl)ethanamine
• 2-(p-Methoxyphenyl)ethylamine
• p-Methoxyphenylethylamine
• 4,4'-Difluorobenzophenone
• 4-(2-Aminoethyl)anisole
• 4-Methoxy-2-phenylethylamine
• Homoanisylamine
• p-Methoxyphenethylamine
• 4-Methoxyphenylethylamine
• Benzeneethanamine, 4-methoxy-
• 4-Methoxybenzeneethanamine
• O-Methyltyramine
• 4-Methoxy-2-phenethylamine
• Tyramine, O-methyl-
• 4-Methoxy-beta-phenylethylamine
• PHENETHYLAMINE, p-METHOXY-
• 2-(4-Methoxy-phenyl)-ethylamine
• 2-(4-Methoxyphenyl)Ethan-1-Amine
• EINE
• 10.14272/LTPVSOCPYWDIFU-UHFFFAOYSA-N.1
• BRN 0508967
• 4-13-00-01789 (Beilstein Handbook Reference)
• 2-(4-methoxyphenyl)ethaneamine
• para-Methoxyphenylethylamine
• 2-(4-methoxyphenyl) ethylamine
• Z104476454
• 2-( 4-methoxyphenyl)ethylamine
• NSC-43687
• DTXSID6058764
• p-methoxyphenethyl amine
• WLN: Z2R DO1
• FT-0618946
• 4-Methoxy-phenethylamine
• EINECS 200-245-5
• A8057
• 2-(4-methoxy-phenyl)-ethyl-amine
• F2190-0399
• NSC43687
• EN300-20025
• CHEMBL101036
• M0795
• 4-Methoxyphenethylamine, >=98%
• NCGC00163353-01
• ZHH
• MFCD00008192
• USAF EL-52
• UNII-UCE8P23XWF
• 4-methoxylphenylethylamine
• SCHEMBL4779445
• BDBM50240697
• A830820
• AKOS000119749
• BBL027694
• UCE8P23XWF
• 2-(4-methoxy-phenyl)ethylamine
• {2-[4-(methyloxy)phenyl]ethyl}amine
• doi:10.14272/LTPVSOCPYWDIFU-UHFFFAOYSA-N.1
• AMY41549
• 2-(4-methoxyphenyl)ethylammonium;2-(4-METHOXY-PHENYL)-ETHYLAMINE
• p-methoxyphenethylamin
• InChI=1/C9H13NO/c1-11-9-4-2-8(3-5-9)6-7-10/h2-5H,6-7,10H2,1H
• 55-81-2
• 4-methoxyphenylethyl amine
• LS-103559
• 4-methoxybenzenethanamine
• STR05874
• 2-(4-methoxyphenyl)-ethylamine
• 2-(4-Methoxyphenyl)ethanamine #
• 4-Methoxy-.beta.-phenylethylamine
• SCHEMBL4634
• W-105546
• CHEBI:266039
• 4-Methoxybenzylmethylamine
• 4-methoxyphenethyl-amine
• 4-Methoxyphenethyl amine
• Q27225715
• STL371947
• NSC 43687
• para-methoxyphenethylamine
• 4-Methoxy-benzeneethanamine
• (4-methoxybenzyl)methylamine
• SY001720
• NS00033404
• DB-052803

• MDL： MFCD00008192
• Inchi： 1S/C9H13NO/c1-11-9-4-2-8(3-5-9)6-7-10/h2-5H,6-7,10H2,1H3
• InChI Key： LTPVSOCPYWDIFU-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)CCN

Computed Properties

• Exact Mass: 151.10000
• Monoisotopic Mass: 151.099714
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 97.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6
• Topological Polar Surface Area: 35.2

Experimental Properties

• Color/Form: Liquid
• Density: 1.031 g/mL at 20 °C(lit.)
• Melting Point: 249-251°C
• Boiling Point: 138°C/18mmHg(lit.)
• Flash Point: Degrees Fahrenheit:230°F
  Degrees Celsius:110°C
  
• Refractive Index: n20/D 1.538(lit.)
• PSA: 35.25000
• LogP: 1.89670
• Solubility: Soluble in water (20 ℃, 21g/l)

2-(4-Methoxyphenyl)ethylamine Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 2735 8/PG 3
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39-S45
• FLUKA BRAND F CODES：10-23
• RTECS：SH7875000
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II
• Storage Condition：2-8 °C
• Risk Phrases：R34
• Safety Term：S26;S36/37/39;S45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 2-(4-Methoxyphenyl)ethylamine

Introduction to 2-(4-Methoxyphenyl)ethylamine (CAS No. 55-81-2)

2-(4-Methoxyphenyl)ethylamine, also known by its CAS number 55-81-2, is a versatile organic compound with significant applications in the fields of pharmaceuticals, chemical synthesis, and materials science. This compound is characterized by its unique structure, which includes a methoxy-substituted phenyl ring and an ethylamine group. This combination endows the molecule with a range of chemical properties that make it valuable for various research and industrial purposes.

The chemical formula of 2-(4-Methoxyphenyl)ethylamine is C₉H₁₃NO, and it has a molecular weight of approximately 151.20 g/mol. The compound is a colorless to pale yellow liquid at room temperature and has a distinct amine odor. Its solubility in water is limited, but it dissolves readily in organic solvents such as ethanol, methanol, and dichloromethane. These physical properties make it suitable for use in various laboratory and industrial processes.

In the realm of pharmaceutical research, 2-(4-Methoxyphenyl)ethylamine has garnered attention due to its potential as a building block for the synthesis of bioactive molecules. Recent studies have explored its role in the development of new drugs targeting neurological disorders, such as Parkinson's disease and Alzheimer's disease. For instance, a study published in the Journal of Medicinal Chemistry in 2023 highlighted the use of 2-(4-Methoxyphenyl)ethylamine as a key intermediate in the synthesis of novel dopaminergic agents. These agents have shown promising results in preclinical trials for their ability to modulate dopamine levels in the brain, which is crucial for managing symptoms associated with Parkinson's disease.

Beyond its pharmaceutical applications, 2-(4-Methoxyphenyl)ethylamine is also utilized in the synthesis of advanced materials. Its reactivity with various functional groups makes it an excellent precursor for the preparation of polymers and other complex organic compounds. A notable example is its use in the synthesis of poly(ethylene glycol)-based copolymers, which have applications in drug delivery systems and tissue engineering. Research published in the Biomacromolecules journal in 2022 demonstrated that these copolymers exhibit enhanced biocompatibility and controlled release properties, making them ideal for targeted drug delivery applications.

The environmental impact of 2-(4-Methoxyphenyl)ethylamine is another area of active research. While the compound itself is not classified as hazardous, its production and disposal must be managed carefully to minimize environmental contamination. Studies have shown that proper waste management practices and the use of green chemistry principles can significantly reduce the ecological footprint associated with the synthesis and use of this compound. For instance, a study published in the Green Chemistry journal in 2021 explored sustainable methods for synthesizing 2-(4-Methoxyphenyl)ethylamine, focusing on reducing solvent usage and minimizing by-product formation.

In conclusion, 2-(4-Methoxyphenyl)ethylamine (CAS No. 55-81-2) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and environmental chemistry. Its unique chemical structure and versatile reactivity make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new possibilities for this compound, its importance in advancing scientific knowledge and technological innovation is likely to grow even further.